Cas no 1326830-80-1 (1-(2-methoxyphenyl)-4-[2-(3-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]piperazine)

• Product Name: 1-(2-methoxyphenyl)-4-[2-(3-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]piperazine
• CAS No: 1326830-80-1
• MF: C₂₄H₂₅N₅O₂
• MW: 415.487604856491
• CID: 5322269
• Update Time: 2025-11-01

1-(2-methoxyphenyl)-4-[2-(3-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]piperazine Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxyphenyl)-4-(4-(2-methoxyphenyl)piperazin-1-yl)pyrazolo[1,5-a]pyrazine
• 2-(3-methoxyphenyl)-4-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazolo[1,5-a]pyrazine
• 1-(2-methoxyphenyl)-4-[2-(3-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]piperazine
• STL128020

• Inchi： 1S/C24H25N5O2/c1-30-19-7-5-6-18(16-19)20-17-22-24(25-10-11-29(22)26-20)28-14-12-27(13-15-28)21-8-3-4-9-23(21)31-2/h3-11,16-17H,12-15H2,1-2H3
• InChI Key： PFXUSONNODEEHK-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1N1CCN(C2C3=CC(C4C=CC=C(C=4)OC)=NN3C=CN=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 572
• XLogP3: 3.6
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(2-methoxyphenyl)-4-[2-(3-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]piperazine

Compound CAS No. 1326830-80-1: 1-(2-Methoxyphenyl)-4-[2-(3-Methoxyphenyl)Pyrazolo[1,5-a]Pyrazin-4-yl]Piperazine

The compound CAS No. 1326830-80-1, also known as 1-(2-methoxyphenyl)-4-[2-(3-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]piperazine, is a complex organic molecule with significant potential in the field of medicinal chemistry and materials science. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, including anti-cancer, anti-inflammatory, and neuroprotective applications.

The molecular structure of 1-(2-methoxyphenyl)-4-[2-(3-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]piperazine is characterized by a piperazine ring fused with a pyrazolo[1,5-a]pyrazine moiety. The presence of methoxy groups at specific positions on the aromatic rings enhances its solubility and bioavailability, making it an attractive candidate for drug development. The pyrazolo[1,5-a]pyrazine ring system is known for its ability to interact with various biological targets, including kinases and G-protein coupled receptors (GPCRs), which are critical in numerous disease pathways.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound to various protein targets. For instance, molecular docking studies have revealed potential interactions with cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation and cancer progression. These findings suggest that CAS No. 1326830-80-1 could serve as a lead compound for developing novel anti-cancer therapies.

In addition to its therapeutic potential, this compound has also been explored for its role in materials science. The rigid and planar structure of the pyrazolo[1,5-a]pyrazine moiety makes it suitable for applications in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent research has demonstrated that derivatives of this compound exhibit excellent charge transport properties, making them promising candidates for next-generation electronic devices.

The synthesis of CAS No. 1326830-80-1 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the piperazine ring through reductive amination and the construction of the pyrazolo[1,5-a]pyrazine system via cyclization reactions. The use of microwave-assisted synthesis has been shown to significantly improve reaction yields and reduce reaction times, making this compound more accessible for large-scale production.

From an environmental standpoint, the compound's biodegradability and eco-toxicological profile have been evaluated in recent studies. Results indicate that CAS No. 1326830-80-1 exhibits low toxicity to aquatic organisms and is readily biodegradable under aerobic conditions. These findings are crucial for ensuring the sustainable use of this compound in both pharmaceutical and industrial applications.

In conclusion, CAS No. 1326830-80-1 represents a versatile molecule with wide-ranging applications in medicine and materials science. Its unique structural features, combined with promising biological and electronic properties, position it as a valuable asset for future research and development efforts.